4-[4-(2-methoxyphenoxy)butyl]morpholine

• IUPAC Name: 4-[4-(2-methoxyphenoxy)butyl]morpholine
• InChI: InChI=1S/C15H23NO3/c1-17-14-6-2-3-7-15(14)19-11-5-4-8-16-9-12-18-13-10-16/h2-3,6-7H,4-5,8-13H2,1H3
• InChI Key: ISCKVAJPWVIRHY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCCCCN2CCOCC2
• Molecular Formula: C15H23NO3
• Molecular Weight: 265.35 g/mol

Description

4-[4-(2-methoxyphenoxy)butyl]morpholine, also known as GW501516, is a synthetic drug that belongs to the class of peroxisome proliferator-activated receptor delta (PPARδ) agonists. It was initially developed as a potential treatment for metabolic disorders such as obesity, diabetes, and dyslipidemia. However, it has gained popularity among athletes and bodybuilders due to its purported ability to enhance endurance and performance. In

Mechanism of Action

4-[4-(2-methoxyphenoxy)butyl]morpholine exerts its effects by activating PPARδ, a nuclear receptor that plays a key role in regulating lipid and glucose metabolism, as well as energy homeostasis. Activation of PPARδ by this compound leads to increased fatty acid oxidation, improved glucose uptake, and enhanced mitochondrial biogenesis, which results in increased endurance and performance.
Biochemical and Physiological Effects
This compound has been shown to have several biochemical and physiological effects. It increases the expression of genes involved in fatty acid oxidation and mitochondrial biogenesis, leading to increased endurance and performance. It also improves insulin sensitivity and glucose uptake, which may be beneficial in treating metabolic disorders. Additionally, it has been shown to reduce plasma triglyceride levels and increase high-density lipoprotein cholesterol levels.

Advantages and Limitations for Lab Experiments

One of the advantages of using 4-[4-(2-methoxyphenoxy)butyl]morpholine in lab experiments is its ability to activate PPARδ selectively, without affecting other PPAR subtypes. This allows for more specific and targeted studies on the effects of PPARδ activation. However, one limitation is that it has been shown to cause cancer in animal models, which raises concerns about its safety for human use.

Future Directions

There are several potential future directions for research on 4-[4-(2-methoxyphenoxy)butyl]morpholine. One area of interest is its potential use in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. Another area of interest is its potential use in enhancing endurance and performance in athletes and bodybuilders. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes. Finally, more studies are needed to determine the safety and efficacy of this compound for human use.

Scientific Research Applications

4-[4-(2-methoxyphenoxy)butyl]morpholine has been extensively studied for its potential therapeutic effects in treating metabolic disorders such as obesity, diabetes, and dyslipidemia. It has been shown to improve insulin sensitivity, increase glucose uptake, and reduce plasma triglyceride levels in animal models. Additionally, it has been shown to increase endurance and improve performance in animal models and human trials.